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Compound of Interest

Compound Name: 3-Chlorobutanamide

Cat. No.: B2723049

Essential Safety and Handling Guide for 3-
Chlorobutanamide

This guide provides immediate and essential safety protocols for laboratory professionals
handling 3-Chlorobutanamide. It outlines the necessary personal protective equipment (PPE),
operational procedures, and emergency responses to ensure a safe research environment.

Chemical and Physical Properties

A summary of key quantitative data for 3-Chlorobutanamide is provided below.

Property Value
Molecular Formula C4HsCINOI1]
Molecular Weight 121.56 g/mol [1]
CAS Number 500790-37-4[1]
Physical State Solid[2]

H315 (Skin Irritation), H319 (Eye Irritation),
H335 (Respiratory Irritation)[1]

GHS Hazard Codes

Operational Plan: Handling 3-Chlorobutanamide
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A systematic approach is crucial when working with 3-Chlorobutanamide to minimize
exposure and ensure safety.

Engineering Controls
o Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation of dust or vapors.[3]

o Safety Stations: Ensure that an eyewash station and safety shower are readily accessible in
the immediate work area.[4][5]

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Chlorobutanamide to protect against skin,
eye, and respiratory irritation.[1][3]

PPE Type Specification

Chemical-resistant gloves (e.g., nitrile,
Hand Protection neoprene).[6][7] Inspect gloves for damage

before use.[7]

Safety glasses with side shields or goggles.[8] A

Eye/Face Protection face shield may be required for splash hazards.

[8]1°]

Skin and Body A lab coat or chemical-resistant coveralls.[6][9]

For procedures that may generate dust or
Respi aerosols, a NIOSH-approved respirator may be
espiratory _ _ .
necessary if engineering controls are

insufficient.[6]

Handling Procedures

» Avoid all direct contact with the substance.[3]

¢ Do not breathe in dust or fumes.[3] Minimize dust generation during handling.[3]
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» Weigh and transfer the chemical in a fume hood or other ventilated enclosure.
e Wash hands thoroughly with soap and water after handling.[3]

e Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[10]

Storage

o Store in a tightly closed container in a well-ventilated, cool, and dry place.[3][11]
o Store in a locked cabinet or area to restrict access.[3]

» Keep away from heat and sources of ignition.[10][11]

Disposal Plan

Proper disposal of 3-Chlorobutanamide and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste material, including empty containers and contaminated
PPE, in a designated, properly labeled hazardous waste container.

o Disposal Route: Dispose of the chemical waste through an approved and licensed waste
disposal company.[3][10] Do not dispose of it down the drain.[3]

o Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

[3]

Emergency Response Plan

Immediate and appropriate action is vital in the event of an emergency involving 3-
Chlorobutanamide.

Spills and Leaks

o Evacuation: Immediately evacuate all non-essential personnel from the spill area.[12]

» Ventilation: Ensure the area is well-ventilated, but avoid breathing vapors.[12]
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e Ignition Sources: Extinguish all nearby ignition sources.[3][13]

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

[3]

o Cleanup: Carefully sweep or vacuum the spilled solid material.[3] Place the collected
material and all contaminated cleaning supplies into a labeled hazardous waste container.[4]

e Reporting: Report the spill to the appropriate environmental health and safety personnel.[12]

Personal Exposure

Exposure Route Immediate First Aid Measures

Move the affected person to fresh air
immediately.[3][10] If breathing is difficult,
provide oxygen. Seek immediate medical
attention.[12][14]

Inhalation

Immediately remove all contaminated clothing.

[5] Flush the affected skin with copious amounts
Skin Contact of water for at least 15 minutes.[4] Use a mild

soap for washing.[4] Seek medical attention if

irritation persists.[3]

Immediately flush the eyes with plenty of water
for at least 15 minutes, holding the eyelids open.

Eye Contact [4][15] Remove contact lenses if present and
easy to do so.[3] Seek immediate medical

attention.[4]

Do NOT induce vomiting.[11] Rinse the mouth

thoroughly with water.[10] Have the person drink
Ingestion one or two glasses of water.[10] Never give

anything by mouth to an unconscious person.

[14] Seek immediate medical attention.

Visual Workflow for Safe Handling
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The following diagram illustrates the standard operating procedure for safely handling 3-
Chlorobutanamide in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Chlorobutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2723049?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2723049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

